Cas no 221289-31-2 (Lethedioside A)

• Product Name: Lethedioside A
• CAS No: 221289-31-2
• MF: C₂₉H₃₄O₁₅
• MW: 622.571270465851
• CID: 276954
• PubChem ID: 10394124
• Update Time: 2025-10-31

Lethedioside A Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(3,4-dimethoxyphenyl)-7-methoxy-5-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-
• LethediosideA
• 2-(3,4-Dimethoxyphenyl)-7-methoxy-4-oxo-4H-chromen-5-yl 6-O-β-D-x ylopyranosyl-β-D-glucopyranoside
• 2-(3,4-Dimethoxyphenyl)-7-methoxy-5-[(6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy]-4H-1-benzopyran-4-one
• [ "" ]
• 221289-31-2
• AKOS032961787
• 2-(3,4-Dimethoxyphenyl)-7-methoxy-5-[(6-O--D-xylopyranosyl--D-glucopyranosyl)oxy]-4H-1-benzopyran-4-one
• 2-(3,4-Dimethoxyphenyl)-7-methoxy-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2S,3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
• CHEMBL442846
• Lethedioside A
• 2-(3,4-dimethoxyphenyl)-7-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
• FS-9602
• (-)-Lethedioside A
• DA-54863
• 2-(3,4-dimethoxyphenyl)-7-methoxy-5-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl)oxymethyl)oxan-2-yl)oxychromen-4-one

• Inchi： 1S/C29H34O15/c1-37-13-7-19-22(14(30)9-17(42-19)12-4-5-16(38-2)18(6-12)39-3)20(8-13)43-29-27(36)25(34)24(33)21(44-29)11-41-28-26(35)23(32)15(31)10-40-28/h4-9,15,21,23-29,31-36H,10-11H2,1-3H3/t15-,21-,23+,24-,25+,26-,27-,28+,29-/m1/s1
• InChI Key： OQEZCWWFGXYLQY-YUYUGGDUSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O)O)OC1=CC(=CC2=C1C(C=C(C1C=CC(=C(C=1)OC)OC)O2)=O)OC

Computed Properties

• Exact Mass: 622.18977037g/mol
• Monoisotopic Mass: 622.18977037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 44
• Rotatable Bond Count: 9
• Complexity: 996
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 212Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 890.8±65.0 °C at 760 mmHg
• Flash Point: 290.5±27.8 °C
• PSA: 216.20000
• LogP: -0.87220
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Lethedioside A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Lethedioside A

Lethedioside A (CAS No. 221289-31-2): An Overview of Its Chemical Properties, Biological Activities, and Potential Applications

Lethedioside A (CAS No. 221289-31-2) is a naturally occurring compound derived from the plant Lithospermum erythrorhizon, commonly known as the purple gromwell. This compound has garnered significant attention in recent years due to its unique chemical structure and potential biological activities. This overview aims to provide a comprehensive understanding of Lethedioside A, including its chemical properties, biological activities, and potential applications in various fields such as pharmaceuticals and biotechnology.

Chemical Structure and Properties

Lethedioside A is a neolignan glycoside, characterized by its complex molecular structure. The compound consists of a neolignan core linked to a sugar moiety, typically a glucose or rhamnose unit. The molecular formula of Lethedioside A is C₂₉H₃₆O₁₅, with a molecular weight of approximately 600 g/mol. The presence of multiple hydroxyl groups and the glycosidic bond contributes to its high polarity and solubility in water and polar organic solvents.

The chemical stability of Lethedioside A is influenced by factors such as pH, temperature, and light exposure. Studies have shown that the compound remains stable under neutral to slightly acidic conditions but may degrade under strongly alkaline conditions. Additionally, exposure to high temperatures or prolonged light exposure can lead to the degradation of the glycosidic bond, resulting in the formation of aglycones or other degradation products.

Biological Activities

Lethedioside A has been extensively studied for its diverse biological activities, which include antioxidant, anti-inflammatory, and anticancer properties. One of the key mechanisms underlying these activities is its ability to scavenge free radicals and inhibit oxidative stress. Research has demonstrated that Lethedioside A can effectively neutralize reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

In addition to its antioxidant properties, Lethedioside A exhibits potent anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the expression of inflammatory markers such as COX-2 and iNOS. These findings suggest that Lethedioside A may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The anticancer properties of Lethedioside A have also been extensively investigated. In vitro studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression. Furthermore, preclinical studies have shown that Lethedioside A can enhance the efficacy of conventional chemotherapy drugs by sensitizing cancer cells to treatment.

Potential Applications

The unique chemical structure and biological activities of Lethedioside A make it a promising candidate for various applications in pharmaceuticals and biotechnology. One potential application is in the development of antioxidant supplements for preventing oxidative stress-related diseases such as cardiovascular disease and neurodegenerative disorders.

In the field of anti-inflammatory therapeutics, Lethedioside A could be developed into novel drugs for treating chronic inflammatory conditions. Its ability to inhibit pro-inflammatory cytokines and reduce inflammation makes it an attractive candidate for drug development.

The anticancer properties of Lethedioside A also hold significant promise for cancer therapy. Preclinical studies have shown that it can be used as an adjuvant therapy to enhance the effectiveness of existing chemotherapy regimens. Additionally, its low toxicity profile makes it a safer alternative compared to many conventional chemotherapeutic agents.

Current Research Trends and Future Directions strong> p > < p >Recent advances in analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have facilitated the isolation and characterization of natural compounds likeLethedioside A strong>. These techniques have enabled researchers to better understand the structure-function relationships ofLethedioside A strong>, paving the way for more targeted drug design. p > < p >Moreover , ongoing research is focused on optimizing the extraction methods forLithospermum erythrorhizon strong>, the plant source ofLethedioside A strong>. Efforts are being made to develop sustainable cultivation practices that can increase the yield and quality of this valuable compound . Additionally , genetic engineering approaches are being explored to enhance the biosynthesis ofLethedioside A strong>in plants . p > < p >In conclusion ,< strong >Lethedioside A strong>( CAS No . 221289 - 31 - 2 ) is a multifaceted compound with significant potential in various fields . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive candidate for further research and development . As our understanding of this compound continues to grow , we can anticipate new applications that will benefit human health and well-being . p > article > < / response >